3-Bromo-8-fluoro-4-hydroxyquinoline

• IUPAC Name: 3-bromo-8-fluoro-1H-quinolin-4-one
• InChI: InChI=1S/C9H5BrFNO/c10-6-4-12-8-5(9(6)13)2-1-3-7(8)11/h1-4H,(H,12,13)
• InChI Key: PXKSZDKDNPVFPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)NC=C(C2=O)Br
• Molecular Formula: C9H5BrFNO
• DSSTOX Substance ID: DTXSID50671082
• Molecular Weight: 242.04 g/mol
• CAS RN: 1065087-83-3

Description

3-Bromo-8-fluoro-4-hydroxyquinoline is a chemical compound with the empirical formula C9H5BrFNO. It has a molecular weight of 242.04 and is a solid in form.

Molecular Structure Analysis

The molecular structure of 3-Bromo-8-fluoro-4-hydroxyquinoline can be represented by the SMILES string Oc1c(Br)cnc2c(F)cccc12. This indicates that the molecule contains a bromine atom at the 3rd position, a fluorine atom at the 8th position, and a hydroxy group at the 4th position of the quinoline ring.

Physical And Chemical Properties Analysis

3-Bromo-8-fluoro-4-hydroxyquinoline is a solid. Its molecular weight is 242.04, and its empirical formula is C9H5BrFNO.

Scientific Research Applications

Synthesis and Metal Complex Formation

3-Bromo-8-fluoro-4-hydroxyquinoline and its derivatives serve as key ligands in the synthesis of metal complexes, demonstrating significant cytotoxic activities against various cancer cell lines. These compounds, by virtue of their structural configuration, enable the formation of complexes with metals like Co(III), Ni(II), and Cu(II), showcasing enhanced antiproliferative activity, particularly against breast cancer cell lines such as MCF-7. The coordination chemistry of these complexes often involves a tridentate NNS fashion around the metal centers, influencing the overall geometry and potentially the biological activity of these complexes (Kotian et al., 2021).

Antiviral Properties

Derivatives of 3-Bromo-8-fluoro-4-hydroxyquinoline have been synthesized and evaluated as potent inhibitors against 2009 pandemic H1N1 influenza A endonuclease. The structural modifications of these compounds have been crucial in enhancing their inhibitory action, demonstrating the potential for the development of new antiviral drugs (Sagong et al., 2013).

Corrosion Detection

In the field of materials science, 3-Bromo-8-fluoro-4-hydroxyquinoline derivatives, particularly 8-hydroxyquinoline (8-HQ), have been utilized as fluorescent indicators for detecting corrosion in metals. These compounds, when integrated into coatings such as epoxy, can signal the presence of Fe2+/Fe3+ ions produced during the corrosion process through a fluorescence turn-on mechanism. This application underscores the utility of these compounds in monitoring the integrity of metal structures and preventing corrosion-related failures (Roshan et al., 2018).

Fluorescence-Based Sensing

The extended conjugated fluorophores derived from 8-hydroxyquinoline, including those involving 3-Bromo-8-fluoro substitutions, have been designed for fluorescence-based sensor arrays. These compounds are optimized for turn-on and ratiometric sensing of cations, showcasing their utility in detecting and differentiating between various metal ions based on changes in the blue and green channels of the RGB signal (Palacios et al., 2007).

Photolabile Protecting Groups

3-Bromo-8-fluoro-4-hydroxyquinoline-based compounds have been explored as photolabile protecting groups for controlled release studies. These compounds exhibit greater single-photon quantum efficiency compared to other photolabile groups and possess sufficient sensitivity to multiphoton-induced photolysis for in vivo applications. Their increased solubility and low fluorescence render them useful in biological studies for the controlled release of bioactive molecules (Fedoryak et al., 2002).

Safety and Hazards

The safety information available indicates that 3-Bromo-8-fluoro-4-hydroxyquinoline may be harmful if swallowed and causes serious eye damage. It is classified as Acute Tox. 4 Oral - Eye Dam. 1. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

While specific future directions for 3-Bromo-8-fluoro-4-hydroxyquinoline are not mentioned in the sources I found, quinoline derivatives are of interest in various fields of research due to their versatile applications in industrial and synthetic organic chemistry. They play a major role in medicinal chemistry and are used as a scaffold for leads in drug discovery. Therefore, future research may focus on exploring the potential applications of 3-Bromo-8-fluoro-4-hydroxyquinoline in these areas.

Mechanism of Action

Target of Action

The primary targets of 3-Bromo-8-fluoro-4-hydroxyquinoline are currently unknown. This compound is part of a unique collection of chemicals provided for early discovery researchers

Mode of Action

As a quinoline derivative, it may exhibit similar reactions to other quinolines, which can participate in both electrophilic and nucleophilic substitution reactions . .

Biochemical Pathways

Quinoline derivatives have been known to exhibit a variety of biological activities, including antibacterial, antineoplastic, and antiviral activities . .